Cas no 54131-57-6 (4-Nonanone, 1-chloro-)
4-Nonanone, 1-chloro- structure
Product Name:4-Nonanone, 1-chloro-
CAS No:54131-57-6
MF:C9H17ClO
MW:176.683682203293
CID:355370
PubChem ID:20386103
Update Time:2025-04-19
4-Nonanone, 1-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 4-Nonanone, 1-chloro-
- 1-chloro-4-Nonanone
- 1-chlorononan-4-one
- SCHEMBL11513853
- 54131-57-6
- FT-0714193
- DTXSID30606534
- ZCTKTQUONMEFHR-UHFFFAOYSA-N
- AKOS014777491
-
- Inchi： 1S/C9H17ClO/c1-2-3-4-6-9(11)7-5-8-10/h2-8H2,1H3
- InChI Key： ZCTKTQUONMEFHR-UHFFFAOYSA-N
- SMILES： ClCCCC(CCCCC)=O
Computed Properties
- Exact Mass: 176.09691
- Monoisotopic Mass: 176.0967929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4-Nonanone, 1-chloro- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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